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Compound of Interest

Compound Name: 2-0x0-2H-pyran-5-carbonitrile

Cat. No.: B136711

For Immediate Reference: Key Safety and Disposal Protocols for Researchers and Laboratory
Professionals

This document provides critical operational and logistical guidance for the proper disposal of 2-
oxo-2H-pyran-5-carbonitrile (CAS No. 129660-12-4), ensuring the safety of laboratory
personnel and compliance with environmental regulations. The following procedures are
designed to be clear, concise, and directly applicable to a laboratory setting.

Hazard Profile and Safety Summary

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-oxo-2H-pyran-5-carbonitrile is classified with the following hazards:

Harmful if swallowed (Acute Toxicity, Oral)[1]

Harmful in contact with skin (Acute Toxicity, Dermal)[1]

Harmful if inhaled (Acute Toxicity, Inhalation)[1]

Causes skin irritation[1]

Causes serious eye irritation[1]

Due to these potential health risks, all waste containing this compound must be treated as
hazardous waste.
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Quantitative Hazard Classification

Hazard Class Category GHS Code Signal Word
Acute Toxicity, Oral Category 4 H302 Warning
Acute Toxicity, Dermal  Category 4 H312 Warning
Acute Toxicity, ]

) Category 4 H332 Warning
Inhalation
Skin )

) o Category 2 H315 Warning
Corrosion/Irritation
Serious Eye ]

Category 2A H319 Warning

Damage/Eye Irritation

Data sourced from PubChem CID 14642794[1]

Step-by-Step Disposal Protocol

The following is a detailed methodology for the safe disposal of 2-ox0-2H-pyran-5-carbonitrile
and associated materials.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE, including a lab coat, safety goggles with side shields or a face
shield, and chemical-resistant gloves (nitrile gloves are suitable for incidental contact, but
should be changed immediately upon contamination).[2][3]

2. Waste Segregation:

» All materials contaminated with 2-oxo-2H-pyran-5-carbonitrile, including the pure
compound, solutions, contaminated labware (e.g., pipette tips, vials), and spill cleanup
materials, must be segregated as hazardous waste.[2]

» Do not mix this waste with other chemical waste streams unless compatibility has been
confirmed by a qualified chemist or your institution's Environmental Health and Safety (EHS)
department.[2][4] It should be kept separate from strong acids, bases, and oxidizing agents.

[2]
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. Containerization:

Use a dedicated, leak-proof, and chemically compatible container for collecting the
hazardous waste.[2] The original product container can be used if it is in good condition.[4]

Ensure the container is kept tightly closed when not in use.

. Labeling:

Clearly label the waste container with the words "Hazardous Waste."[2]

The label must include the full chemical name: "2-oxo-2H-pyran-5-carbonitrile” and its CAS
Number: 129660-12-4.[2]

Indicate the approximate quantity of the waste and the date when the waste was first added
to the container.[2]

. Storage:

Store the sealed and labeled waste container in a designated and secure satellite
accumulation area within the laboratory.[2]

The storage area should be away from heat sources, well-ventilated, and have secondary
containment to manage any potential leaks.[2]

. Final Disposal:

The disposal of 2-0x0-2H-pyran-5-carbonitrile must be handled by your institution's EHS
office or a licensed hazardous waste disposal company.[2]

Do not dispose of this chemical down the drain or in the regular trash.[2][4]

Follow your institution's specific procedures for arranging the collection of hazardous waste.

. Spill Management:

In the event of a spill, handle it in a well-ventilated area, preferably within a chemical fume
hood.[2]
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e Absorb the spill with an inert material, such as vermiculite or sand.[2]

» Collect the absorbent material and place it in a sealed container for disposal as hazardous
waste, following the procedures outlined above.[2]

Disposal Workflow
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Disposal Decision Workflow for 2-oxo-2H-pyran-5-carbonitrile
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Caption: Disposal workflow for 2-oxo-2H-pyran-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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